Cas no 2567-65-9 ((2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one)

• Product name: (2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one
• CAS No: 2567-65-9
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 3026255
• PubChem ID: 5709262

(2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 3,2'-Dihydroxy-4,4'-dimethoxychalcone
• 1-(2-hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• (E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-on
• (2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one
• (2E)-1-(2-Hydroxy-4-méthoxyphényl)-3-(3-hydroxy-4-méthoxyphényl)-2-propén-1-one
• 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-, (2E)-
• AKOS040761053
• 2567-65-9
• SCHEMBL21527688

• MDL： MFCD00100836
• Inchi： 1S/C17H16O5/c1-21-12-5-6-13(15(19)10-12)14(18)7-3-11-4-8-17(22-2)16(20)9-11/h3-10,19-20H,1-2H3/b7-3+
• InChI Key： PXZWGNIMAQEYSE-XVNBXDOJSA-N
• SMILES： O(C)C1C=CC(/C=C/C(C2C=CC(=CC=2O)OC)=O)=CC=1O

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• XLogP3: 3.5

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 552.5±50.0 °C at 760 mmHg
• Flash Point: 205.8±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-hydroxy-4-methoxyphenyl)-2-propen-1-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone